![molecular formula C12H9BO3 B1590063 Dibenzo[b,d]furan-2-ylboronic acid CAS No. 402936-15-6](/img/structure/B1590063.png)
Dibenzo[b,d]furan-2-ylboronic acid
Overview
Description
Dibenzo[b,d]furan-2-ylboronic acid is a white to beige powder with a melting point of 222-225°C and a molecular weight of 210.01 g/mol . Its structure features a boronic acid functional group (-B(OH)₂) attached to the 2-position of the dibenzofuran ring system, providing a handle for further derivatization and coupling reactions .
Synthesis Analysis
Dibenzo[b,d]furan-2-ylboronic acid can be synthesized through various methods, including Suzuki-Miyaura cross-coupling , direct borylation , and hydroboronation of dibenzofuran .Molecular Structure Analysis
The compound’s structure consists of a dibenzofuran ring with a boronic acid group attached at the 2-position. This unique structure allows for versatile reactivity and functionalization .Chemical Reactions Analysis
Dibenzo[b,d]furan-2-ylboronic acid participates in electrophilic reactions , such as halogenation and Friedel-Crafts reactions .Scientific Research Applications
Medicinal Chemistry
Dibenzo[b,d]furan-2-ylboronic acid is a valuable building block in medicinal chemistry. It has been utilized in the synthesis of diverse biologically active molecules, including antitumor agents, kinase inhibitors, and anti-inflammatory drugs . For instance, it has contributed to the development of new pharmaceuticals by serving as a precursor in the synthesis of complex natural products like the antibiotic lobophorin C and the anticancer agent discodermolide .
Materials Science
In materials science, this compound is used as a precursor for the preparation of functional materials such as OLEDs (organic light-emitting diodes), NLO (nonlinear optical) materials, and polymer conjugates . Its unique structure allows for the creation of advanced materials with desirable properties for electronic and photonic applications.
Catalysis
Dibenzo[b,d]furan-2-ylboronic acid plays a significant role in catalysis, particularly in cross-coupling reactions. It has been used as a ligand for the synthesis of palladium complexes that exhibit high catalytic activity in Suzuki-Miyaura coupling reactions . These reactions are pivotal in forming carbon-carbon bonds, which are fundamental to organic synthesis.
Organic Synthesis
As a versatile chemical, Dibenzo[b,d]furan-2-ylboronic acid is commonly employed in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds . This method is a powerful tool in organic synthesis, enabling the creation of a wide array of complex organic compounds.
OLED Development
This compound is utilized in the field of electronic devices as an intermediate for synthesizing materials used in OLEDs . The ability to create such intermediates is crucial for advancing the technology behind display and lighting systems.
Suzuki Reaction
In the Suzuki reaction, which is a generalized route for synthesizing β-furyl-α,β-unsaturated aldehydes, Dibenzo[b,d]furan-2-ylboronic acid is used due to its ability to react with aryl or vinyl halides in the presence of a palladium catalyst . This reaction is instrumental in the synthesis of various organic compounds with wide-ranging applications.
Mechanism of Action
Target of Action
Dibenzo[b,d]furan-2-ylboronic acid is a versatile building block in organic synthesis . It is often used in the synthesis of various biologically active molecules, such as antitumor agents, kinase inhibitors, and anti-inflammatory agents . Therefore, the primary targets of Dibenzo[b,d]furan-2-ylboronic acid can vary depending on the specific biologically active molecule it is used to synthesize.
Mode of Action
The mode of action of Dibenzo[b,d]furan-2-ylboronic acid is primarily through its role in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling reaction, which is used to form carbon-carbon bonds. In this reaction, Dibenzo[b,d]furan-2-ylboronic acid acts as a boron reagent, which is coupled with an aryl or vinyl halide in the presence of a base and a palladium catalyst .
Biochemical Pathways
The biochemical pathways affected by Dibenzo[b,d]furan-2-ylboronic acid are largely dependent on the specific biologically active molecule it is used to synthesize. For example, when used in the synthesis of antitumor agents, it may affect pathways related to cell proliferation and apoptosis .
Pharmacokinetics
As a boronic acid, it is likely to have good bioavailability due to its ability to form reversible covalent bonds with biological molecules .
Result of Action
The molecular and cellular effects of Dibenzo[b,d]furan-2-ylboronic acid are largely dependent on the specific biologically active molecule it is used to synthesize. For example, when used in the synthesis of antitumor agents, it may induce cell death in cancer cells .
Action Environment
The action, efficacy, and stability of Dibenzo[b,d]furan-2-ylboronic acid can be influenced by various environmental factors. For example, the Suzuki-Miyaura cross-coupling reaction in which it participates requires specific conditions, such as the presence of a base and a palladium catalyst . Furthermore, the stability of Dibenzo[b,d]furan-2-ylboronic acid may be affected by factors such as temperature and pH .
Future Directions
properties
IUPAC Name |
dibenzofuran-2-ylboronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BO3/c14-13(15)8-5-6-12-10(7-8)9-3-1-2-4-11(9)16-12/h1-7,14-15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSSBJZCMMKRJTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1)OC3=CC=CC=C32)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60476202 | |
Record name | Dibenzo[b,d]furan-2-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60476202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dibenzo[b,d]furan-2-ylboronic acid | |
CAS RN |
402936-15-6 | |
Record name | Dibenzo[b,d]furan-2-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60476202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibenzo[b,d]furan-2-ylboronic Acid (contains varying amounts of Anhydride) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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